REACTION_SMILES
|
[Br:1][c:2]1[cH:3][cH:4][c:5]([C:8]([CH3:9])([CH3:10])[OH:11])[cH:6][cH:7]1.[CH2:12]([N:13]([S:14]([F:15])([F:16])[F:18])[CH2:17][CH3:19])[CH3:20].[Cl:21][CH2:22][Cl:23]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([C:8]([CH3:9])([CH3:10])[F:18])[cH:6][cH:7]1
|
Name
|
|
Quantity
|
Extracted from reaction SMILES
|
Type
|
reactant
|
Smiles
|
CC(C)(O)c1ccc(Br)cc1
|
Name
|
|
Quantity
|
Extracted from reaction SMILES
|
Type
|
reactant
|
Smiles
|
CCN(CC)S(F)(F)F
|
Name
|
|
Quantity
|
Extracted from reaction SMILES
|
Type
|
reactant
|
Smiles
|
ClCCl
|
Name
|
|
Type
|
product
|
Smiles
|
CC(C)(F)c1ccc(Br)cc1
|
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |